Cas no 63279-48-1 (Propanoic acid, 3-[(4-bromo-1-naphthalenyl)sulfonyl]-)

• Product Name: Propanoic acid, 3-[(4-bromo-1-naphthalenyl)sulfonyl]-
• CAS No: 63279-48-1
• MF: C₁₃H₁₁BrO₄S
• MW: 343.193042039871
• CID: 1649579
• Update Time: 2024-09-12

Propanoic acid, 3-[(4-bromo-1-naphthalenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(4-bromo-1-naphthalenyl)sulfonyl]-

• Inchi： 1S/C13H11BrO4S/c14-11-5-6-12(10-4-2-1-3-9(10)11)19(17,18)8-7-13(15)16/h1-6H,7-8H2,(H,15,16)
• InChI Key： HWACCPIYLGIHHR-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCS(C1=C2C(C=CC=C2)=C(Br)C=C1)(=O)=O

Computed Properties

• Exact Mass: 341.95613

Experimental Properties

• Density: 1.640±0.06 g/cm3(Predicted)
• Boiling Point: 579.9±50.0 °C(Predicted)
• PSA: 71.44
• pka: 3.69±0.10(Predicted)